Cas no 56105-29-4 ((e)-3-(1,3-benzodioxol-5-yl)-1-cyclopropylprop-2-en-1-one)

• Product Name: (e)-3-(1,3-benzodioxol-5-yl)-1-cyclopropylprop-2-en-1-one
• CAS No: 56105-29-4
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 944925
• PubChem ID: 6037657
• Update Time: 2025-04-19

(e)-3-(1,3-benzodioxol-5-yl)-1-cyclopropylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (e)-3-(1,3-benzodioxol-5-yl)-1-cyclopropylprop-2-en-1-one
• AC1O0EDD
• NSC308806
• NSC-308806
• MLS003115862
• 56105-29-4
• DTXSID50421761
• SCHEMBL11390875

• Inchi： 1S/C13H12O3/c14-11(10-3-4-10)5-1-9-2-6-12-13(7-9)16-8-15-12/h1-2,5-7,10H,3-4,8H2/b5-1+
• InChI Key： NWDSUOFLOXFSEW-ORCRQEGFSA-N
• SMILES： O=C(/C=C/C1=CC=C2C(=C1)OCO2)C1CC1

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.40760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives